4-(cyclopropylmethoxy)-N-[2-[[(2-hydroxy-2-methylpropyl)amino]methyl]-1,4-dimethylindol-5-yl]benzamide

• Molecular Formula: C26H33N3O3
• Molecular Weight: 435.6 g/mol
• IUPAC Name: 4-(cyclopropylmethoxy)-N-[2-[[(2-hydroxy-2-methylpropyl)amino]methyl]-1,4-dimethylindol-5-yl]benzamide
• InChI: InChI=1S/C26H33N3O3/c1-17-22-13-20(14-27-16-26(2,3)31)29(4)24(22)12-11-23(17)28-25(30)19-7-9-21(10-8-19)32-15-18-5-6-18/h7-13,18,27,31H,5-6,14-16H2,1-4H3,(H,28,30)
• InChI Key: LYUFDXWEPKVSLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1C=C(N2C)CNCC(C)(C)O)NC(=O)C3=CC=C(C=C3)OCC4CC4

Description

PMID25522065-Compound-45 is a synthetic organic compound identified as a high-affinity ligand for melanin-concentrating hormone receptor 1 (MCHR1) . This compound has been studied for its potential therapeutic applications, particularly in the context of obesity and related metabolic disorders .

Preparation Methods

The synthetic routes and reaction conditions for PMID25522065-Compound-45 involve multiple steps. The preparation typically starts with the synthesis of key intermediates, followed by their coupling and functionalization to form the final compound. The reaction conditions often include the use of specific catalysts, solvents, and temperature controls to ensure high yield and purity . Industrial production methods may involve scaling up these laboratory procedures, optimizing reaction conditions, and ensuring compliance with safety and environmental regulations .

Chemical Reactions Analysis

PMID25522065-Compound-45 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include acids, bases, solvents, and temperature controls. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

PMID25522065-Compound-45 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound to study ligand-receptor interactions and to develop new synthetic methodologies.

Biology: It is used to investigate the role of melanin-concentrating hormone receptor 1 in various physiological processes, including energy homeostasis and appetite regulation.

Medicine: It is being explored as a potential therapeutic agent for the treatment of obesity and related metabolic disorders.

Industry: It is used in the development of new drugs and in the optimization of industrial processes involving ligand-receptor interactions.

Mechanism of Action

The mechanism of action of PMID25522065-Compound-45 involves its binding to melanin-concentrating hormone receptor 1. This binding inhibits the receptor’s activity, leading to downstream effects on energy homeostasis and appetite regulation. The molecular targets and pathways involved include G-protein coupled receptor signaling and the modulation of adenylyl cyclase activity .

Comparison with Similar Compounds

PMID25522065-Compound-45 can be compared with other similar compounds, such as:

• PMID25522065-Compound-10
• PMID25522065-Compound-11
• PMID25522065-Compound-12
• PMID25522065-Compound-13
• PMID25522065-Compound-14

These compounds share similar structures and target the same receptor but may differ in their binding affinities, selectivities, and pharmacokinetic properties. The uniqueness of PMID25522065-Compound-45 lies in its high affinity for melanin-concentrating hormone receptor 1 and its potential therapeutic applications .